3-(methylphosphonoyl)prop-1-ene
Overview
Description
3-(methylphosphonoyl)prop-1-ene is a chemical compound that has garnered significant attention in the scientific community due to its unique physical and chemical properties. It is characterized by its molecular formula C4H9OP and a molecular weight of 104.1
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(methylphosphonoyl)prop-1-ene typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of methylphosphonic dichloride with prop-1-ene in the presence of a base such as triethylamine. The reaction is carried out under an inert atmosphere, typically nitrogen, to prevent unwanted side reactions. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize the formation of by-products and to ensure the efficient use of raw materials. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), may be employed to achieve the desired purity levels .
Chemical Reactions Analysis
Types of Reactions
3-(methylphosphonoyl)prop-1-ene undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are typically carried out under controlled conditions to ensure the desired outcome.
Common Reagents and Conditions
Oxidation: Oxidation of this compound can be achieved using oxidizing agents such as potassium permanganate or hydrogen peroxide. The reaction is typically carried out in an aqueous or organic solvent at elevated temperatures.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride. These reactions are usually conducted in an inert solvent such as tetrahydrofuran (THF) under an inert atmosphere.
Substitution: Substitution reactions involve the replacement of one functional group with another. Common reagents for substitution reactions include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield phosphonic acid derivatives, while reduction may produce phosphine derivatives. Substitution reactions can lead to the formation of various substituted phosphonates .
Scientific Research Applications
3-(methylphosphonoyl)prop-1-ene has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules. Its unique reactivity makes it valuable in the development of new synthetic methodologies.
Biology: The compound is studied for its potential biological activity. It may serve as a precursor for the synthesis of biologically active molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications. It may be investigated as a potential drug candidate for various diseases.
Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(methylphosphonoyl)prop-1-ene involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
3-(methylphosphonoyl)prop-1-ene can be compared with other similar compounds to highlight its uniqueness:
Properties
CAS No. |
2490432-58-9 |
|---|---|
Molecular Formula |
C4H9OP |
Molecular Weight |
104.1 |
Purity |
95 |
Origin of Product |
United States |
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